Cas no 1361824-36-3 (4-(Difluoromethyl)-2,3,6-trihydroxypyridine)

• Product Name: 4-(Difluoromethyl)-2,3,6-trihydroxypyridine
• CAS No: 1361824-36-3
• MF: C₆H₅F₂NO₃
• MW: 177.105608701706
• CID: 4919019
• Update Time: 2025-05-25

4-(Difluoromethyl)-2,3,6-trihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2,3,6-trihydroxypyridine

• Inchi： 1S/C6H5F2NO3/c7-5(8)2-1-3(10)9-6(12)4(2)11/h1,5,11H,(H2,9,10,12)
• InChI Key： FMBUFGMKFIJSAW-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(=C1O)O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: -0.4
• Topological Polar Surface Area: 69.6

Additional information on 4-(Difluoromethyl)-2,3,6-trihydroxypyridine

4-(Difluoromethyl)-2,3,6-trihydroxypyridine: A Comprehensive Overview

The compound 4-(Difluoromethyl)-2,3,6-trihydroxypyridine, identified by the CAS number 1361824-36-3, is a unique organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile chemical properties and biological activities. The presence of the difluoromethyl group at the 4-position and hydroxyl groups at positions 2, 3, and 6 makes this molecule particularly interesting for researchers in fields such as pharmacology, agrochemistry, and materials science.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery. The 4-(Difluoromethyl)-2,3,6-trihydroxypyridine structure exhibits a balance between hydrophilicity and lipophilicity, which is crucial for drug bioavailability. Researchers have explored its potential as a lead compound for developing new pharmaceutical agents targeting various diseases. For instance, its ability to act as a hydrogen bond donor and acceptor makes it a promising candidate for inhibiting enzymes involved in cancer progression.

In addition to its pharmacological applications, this compound has shown potential in agrochemistry. The presence of multiple hydroxyl groups enhances its ability to chelate metal ions, which is beneficial for designing pesticides and fungicides. Recent experiments have demonstrated that 4-(Difluoromethyl)-2,3,6-trihydroxypyridine can effectively inhibit the growth of plant pathogens without causing significant harm to beneficial soil microorganisms. This property makes it an eco-friendly alternative to conventional chemical pesticides.

The synthesis of 4-(Difluoromethyl)-2,3,6-trihydroxypyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to improve yield and purity. For example, the use of transition metal catalysts has enabled the selective formation of the desired product from precursor molecules. These advancements have made the compound more accessible for large-scale production.

The physical and chemical properties of this compound have been extensively characterized using advanced analytical techniques such as NMR spectroscopy and mass spectrometry. Its solubility in polar solvents and thermal stability make it suitable for various industrial processes. Furthermore, computational studies have provided insights into its electronic structure and reactivity patterns, which are essential for predicting its behavior in different chemical environments.

In conclusion, 4-(Difluoromethyl)-2,3,6-trihydroxypyridine is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive target for further research and development. As scientific understanding continues to grow, this compound is expected to play an increasingly important role in advancing both academic knowledge and industrial innovations.